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Compound of Interest

Compound Name: ML-180

Cat. No.: B159121

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

The proper handling and disposal of chemical reagents are paramount to ensuring a safe
laboratory environment and maintaining regulatory compliance. This document provides a
comprehensive, step-by-step guide for the safe disposal of ML-180, a potent inverse agonist of
the orphan nuclear receptor LRH-1. Adherence to these procedures is critical for minimizing
risks to personnel and the environment.

Essential Safety and Handling Information

ML-180 (CAS 863588-32-3) is classified as harmful if swallowed. Standard laboratory
precautions should be strictly followed. This includes the use of personal protective equipment
(PPE) such as safety goggles, lab coats, and chemical-resistant gloves. All handling of ML-180,
especially in powdered form, should be conducted in a well-ventilated area or a chemical fume
hood to avoid the formation and inhalation of dust and aerosols.[1]

Key Chemical and Physical Properties of ML-180

For your reference, the following table summarizes the key quantitative data for ML-180.
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Property Value

CAS Number 863588-32-3
Molecular Formula C20H25CIN4O2
Molecular Weight 388.89 g/mol
Appearance Solid

Storage (Powder) -20°C for 3 years
Storage (in Solvent) -80°C for 1 year

Step-by-Step Disposal Protocol for ML-180

As a chlorinated organic compound, ML-180 requires specific disposal procedures.
Halogenated waste streams must be segregated from non-halogenated waste to ensure proper
treatment, which typically involves incineration at a regulated hazardous waste facility.[2][3]
Under no circumstances should ML-180 or its solutions be disposed of down the drain.

Experimental Protocol for the Disposal of ML-180 Waste

e Segregation at the Source:

o All waste materials containing ML-180, including the pure compound, contaminated
labware (e.g., pipette tips, vials, gloves), and solutions, must be collected in a designated
waste container.

o This container must be clearly labeled for "Halogenated Organic Waste."
o Container Labeling and Management:

o The waste container must be affixed with a "Hazardous Waste" tag, as per your
institution's guidelines.

o Ensure the container is in good condition, compatible with the chemical waste, and has a
secure, tightly sealing lid to prevent leaks or spills.

o The container should be kept closed except when actively adding waste.
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o Store the waste container in a designated, well-ventilated, and safe location, away from
incompatible materials.

e Handling Spills:
o In the event of a minor spill, wear appropriate PPE.

o Absorb the spilled material with a liquid-binding material such as diatomite or universal
binders.

o Carefully collect the contaminated absorbent material and place it in the designated
"Halogenated Organic Waste" container.

o Decontaminate the spill surface and any affected equipment by scrubbing with a suitable
solvent like alcohol.

» Final Disposal:

o Once the waste container is full, or as per your laboratory's schedule, arrange for its
collection by your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor.

o Follow your institution's specific procedures for requesting a waste pickup.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of ML-180.
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ML-180 Disposal Workflow
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Caption: Logical flow for the safe disposal of ML-180 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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